Cas no 138220-90-3 (2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid)

• Product Name: 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid
• CAS No: 138220-90-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD01162828
• CID: 1067584
• Update Time: 2025-10-30

2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxohexahydro-1H-isoindol-2(3H)-yl)acetic acid
• (1,3-Dioxo-octahydro-isoindol-2-yl)-acetic acid
• (1,3-dioxooctahydro-2H-isoindol-2-yl)acetic acid
• [(3aR,7aR)-1,3-dioxooctahydro-2H-isoindol-2-yl]acetate
• [(3aR,7aS)-1,3-dioxooctahydro-2H-isoindol-2-yl]acetate
• [(3aS,7aS)-1,3-dioxooctahydro-2H-isoindol-2-yl]acetate
• 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid

• MDL： MFCD01162828
• Inchi： 1S/C10H13NO4/c12-8(13)5-11-9(14)6-3-1-2-4-7(6)10(11)15/h6-7H,1-5H2,(H,12,13)
• InChI Key： ZAXZNEUSTGLDHU-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC2C(N1CC(=O)O)=O

Computed Properties

• Exact Mass: 211.08449
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 74.68

2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid

Introduction to 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid (CAS No. 138220-90-3) and Its Emerging Applications in Chemical Biology

2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid, identified by the chemical abstracts service number 138220-90-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of isoindole derivatives, which are known for their broad spectrum of biological activities. The presence of a 1,3-dioxo-octahydro-1H-isoindol core within its molecular framework imparts distinctive electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The acetic acid moiety at the terminal position of the molecule not only contributes to its solubility and metabolic stability but also serves as a versatile functional group for further chemical modifications. These modifications can be tailored to enhance specific biological interactions, such as receptor binding affinity or enzyme inhibition. The combination of these structural elements has positioned 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid as a promising candidate for investigating mechanisms underlying various pathological processes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the 1,3-dioxo-octahydro-1H-isoindol scaffold can effectively engage with proteins and enzymes involved in critical cellular pathways. For instance, preliminary computational studies suggest that this derivative may interact with enzymes implicated in metabolic disorders, offering a potential therapeutic intervention strategy.

In parallel, experimental investigations have begun to unravel the pharmacological profile of 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid. Initial in vitro assays have revealed notable inhibitory effects on certain kinases and proteases, which are aberrantly activated in diseases such as cancer and inflammation. The compound's ability to modulate these enzymatic activities without significant off-target effects makes it an attractive lead for further optimization.

The synthesis of 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent methodological breakthroughs have enabled more efficient synthetic pathways, reducing the complexity and cost associated with its production. These advancements are crucial for scaling up synthesis for preclinical and clinical studies.

One particularly intriguing aspect of this compound is its potential role in modulating neural signaling pathways. Emerging research indicates that derivatives of isoindole structures may influence neurotransmitter release and receptor function. This has sparked interest in exploring 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid as a candidate for addressing neurological disorders characterized by dysregulated synaptic communication. Further investigation into its neuropharmacological effects could open new avenues for therapeutic development.

The integration of high-throughput screening technologies has accelerated the discovery process for bioactive compounds like 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid. By systematically testing large libraries of molecules against diverse biological targets, researchers can rapidly identify promising candidates for further validation. This approach has already led to several novel derivatives with enhanced pharmacological properties, demonstrating the versatility of the isoindole scaffold.

As our understanding of molecular interactions continues to evolve, so does the potential of 2-(1,3-dioxo-octahydro-1H-isoindol-2-yl)acetic acid in addressing unmet medical needs. Collaborative efforts between synthetic chemists, biologists, and clinicians are essential for translating laboratory findings into tangible therapeutic benefits. The compound's unique structural features and demonstrated biological activity make it a cornerstone in ongoing research efforts aimed at developing next-generation pharmaceuticals.

The future prospects for CAS No. 138220-90-3 are bright, with several research groups actively pursuing its optimization and application across multiple therapeutic domains. Whether targeting metabolic diseases, neurodegenerative disorders, or inflammatory conditions, this compound holds promise as a versatile tool for drug discovery. As methodologies advance and new insights emerge, we can anticipate further refinements in its pharmacological profile and expanded utility in medicinal chemistry.